Cas no 2137861-01-7 (2-[4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride)

• Product Name: 2-[4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride
• CAS No: 2137861-01-7
• MF: C₆H₇F₄N₃O₃S
• MW: 277.196693658829
• CID: 5901988
• PubChem ID: 165459295
• Update Time: 2025-06-13

2-[4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-[4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride
• 2137861-01-7
• EN300-729225

• Inchi： 1S/C6H7F4N3O3S/c1-12-4(6(7,8)9)11-13(5(12)14)2-3-17(10,15)16/h2-3H2,1H3
• InChI Key： WHIVONRJINUJEA-UHFFFAOYSA-N
• SMILES： S(CCN1C(N(C)C(C(F)(F)F)=N1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 277.01442492g/mol
• Monoisotopic Mass: 277.01442492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 78.4Ų

Additional information on 2-[4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride

Introduction to 2-[4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride (CAS No. 2137861-01-7)

2-[4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride, identified by its CAS number 2137861-01-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in medicinal chemistry due to their unique reactivity and structural properties.

The molecular structure of this compound features a complex arrangement of functional groups, including a trifluoromethyl substituent, an oxo group, and a dihydro-1H-1,2,4-triazol core. The presence of these elements contributes to its distinct chemical behavior and makes it a valuable intermediate in the synthesis of various bioactive molecules. Specifically, the sulfonyl fluoride moiety is particularly noteworthy as it serves as a key functional group for further derivatization, enabling the development of novel compounds with potential therapeutic applications.

In recent years, there has been growing interest in sulfonyl fluorides due to their role as critical building blocks in drug discovery. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This property has made sulfonyl fluorides indispensable in the design of small-molecule inhibitors and other pharmacologically active agents.

The dihydro-1H-1,2,4-triazol ring in the structure of 2-[4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride adds another layer of complexity and functionality. Triazoles are known for their stability and versatility in medicinal chemistry, often serving as scaffolds for antifungal, antiviral, and anti-inflammatory agents. The combination of these features makes this compound a promising candidate for further exploration in synthetic chemistry and drug development.

Recent studies have highlighted the importance of sulfonyl fluorides in the development of next-generation therapeutics. For instance, derivatives of sulfonyl fluorides have been investigated for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeted drugs. The reactivity of the sulfonyl fluoride group allows for facile introduction into various biological pathways, making it an attractive tool for medicinal chemists seeking to modulate biological processes.

The methyl and oxo groups in the molecule also contribute to its chemical diversity. The methyl substituent can influence electronic properties and steric hindrance around reactive sites, while the oxo group introduces polarity and potential hydrogen bonding interactions. These features are critical for optimizing binding interactions with biological targets such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with high affinity. These fragments can then be modified and combined to create more potent and selective drug candidates. The structural complexity of 2-[4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]ethane-1-sulfonyl fluoride makes it an ideal starting point for such investigations.

Moreover，the compound's stability under various reaction conditions makes it a valuable intermediate in multi-step synthetic routes. Its ability to undergo selective transformations while retaining key functional groups ensures that it can be integrated into complex synthetic strategies without significant degradation or side reactions.

In conclusion，the multifaceted nature of CAS No. 2137861-01-7 positions it as a cornerstone in modern pharmaceutical research. Its unique structural features，including the trifluoromethyl, oxo, and dihydro-1H - 1， 2， 4 - triazol moieties，along with its reactivity as a sulfonyl fluoride，make it an indispensable tool for chemists and biologists alike。As research continues to uncover new applications for this compound，its significance in drug discovery is likely to grow even further。